Cas no 234098-55-6 (7-Chloroisoquinoline-3-carboxylic acid)
7-Chloroisoquinoline-3-carboxylic acid is a versatile heterocyclic compound featuring a chlorinated isoquinoline backbone with a carboxylic acid functional group at the 3-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic properties, facilitating further derivatization, while the carboxylic acid group allows for conjugation or salt formation. Its rigid aromatic system contributes to stability, and the compound is often employed in the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Suitable for controlled reactions, it is commonly utilized in research settings for constructing complex molecular frameworks.
234098-55-6 structure
Product Name:7-Chloroisoquinoline-3-carboxylic acid
CAS No:234098-55-6
MF:C10H6ClNO2
MW:207.613141536713
MDL:MFCD17926282
CID:1039734
PubChem ID:17842395
Update Time:2025-05-28
7-Chloroisoquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloroisoquinoline-3-carboxylic acid
- 3-Isoquinolinecarboxylic acid, 7-chloro-
- AGN-PC-01MHHD
- AK-79557
- ANW-68474
- CTK8C2485
- MolPort-022-445-233
- SureCN211946
- 234098-55-6
- 7-Chloro-isoquinoline-3-carboxylic acid
- AS-35590
- CS-0081547
- EN300-174867
- DB-021823
- A878249
- HIXONRGTPXMCCP-UHFFFAOYSA-N
- DTXSID80591224
- AKOS016006972
- 7-Chloro-3-isoquinolinecarboxylic acid
- SCHEMBL211946
- 7-Chloroisoquinoline-3-carboxylicacid
- MFCD17926282
-
- MDL： MFCD17926282
- Inchi： 1S/C10H6ClNO2/c11-8-2-1-6-4-9(10(13)14)12-5-7(6)3-8/h1-5H,(H,13,14)
- InChI Key： HIXONRGTPXMCCP-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C=C(C(=O)O)N=CC=2C=1
Computed Properties
- Exact Mass: 207.00878
- Monoisotopic Mass: 207.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.469±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.48 g/l) (25 º C),
- PSA: 50.19
7-Chloroisoquinoline-3-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition：Room temperature
7-Chloroisoquinoline-3-carboxylic acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Fluorochem | 231463-250mg |
7-Chloroisoquinoline-3-carboxylic acid |
234098-55-6 | 95% | 250mg |
￡374.00 | 2022-02-28 | |
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7-Chloroisoquinoline-3-carboxylic acid |
234098-55-6 | 95% | 1g |
￡935.00 | 2022-02-28 | |
| TRC | C385548-10mg |
7-Chloroisoquinoline-3-carboxylic Acid |
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$ 70.00 | 2022-06-06 | ||
| TRC | C385548-50mg |
7-Chloroisoquinoline-3-carboxylic Acid |
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$ 250.00 | 2022-06-06 | ||
| TRC | C385548-100mg |
7-Chloroisoquinoline-3-carboxylic Acid |
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$ 365.00 | 2022-06-06 | ||
| Alichem | A189004662-5g |
7-Chloroisoquinoline-3-carboxylic acid |
234098-55-6 | 97% | 5g |
$3618.00 | 2023-09-02 | |
| Alichem | A189004662-10g |
7-Chloroisoquinoline-3-carboxylic acid |
234098-55-6 | 97% | 10g |
$5161.68 | 2023-09-02 | |
| Alichem | A189004662-25g |
7-Chloroisoquinoline-3-carboxylic acid |
234098-55-6 | 97% | 25g |
$9232.60 | 2023-09-02 | |
| Chemenu | CM145680-1g |
7-Chloroisoquinoline-3-carboxylic acid |
234098-55-6 | 97% | 1g |
$649 | 2021-08-05 | |
| Chemenu | CM145680-1g |
7-Chloroisoquinoline-3-carboxylic acid |
234098-55-6 | 97% | 1g |
$1081 | 2024-07-28 |
7-Chloroisoquinoline-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
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(CAS:234098-55-6)7-Chloroisoquinoline-3-carboxylic acid
Order Number:A878249
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:56
Price ($):889.0
Email:sales@amadischem.com
7-Chloroisoquinoline-3-carboxylic acid Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Amadis Chemical Company Limited
(CAS:234098-55-6)7-Chloroisoquinoline-3-carboxylic acid
Purity:99%
Quantity:1g
Price ($):889.0